Cas no 349453-70-9 (Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)-)

• Product Name: Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)-
• CAS No: 349453-70-9
• MF: C₉H₁₃NO₂S
• MW: 199.27
• CID: 3946456
• Update Time: 2025-06-08

Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)-

Additional information on Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)-

Recent Advances in the Study of Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)- (CAS: 349453-70-9)

Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)- (CAS: 349453-70-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and potential biological activities, particularly in the context of inflammation and cancer research.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for 349453-70-9, achieving a 78% yield through a modified Buchwald-Hartwig amination followed by selective sulfonylation. The researchers emphasized the compound's improved solubility profile compared to similar sulfonamide derivatives, suggesting better bioavailability potential. Structural analysis revealed that the methyl groups at positions 2 and 4 contribute to enhanced metabolic stability, while the methylsulfonyl moiety appears crucial for target binding interactions.

In pharmacological investigations, Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)- has demonstrated notable COX-2 inhibitory activity with IC50 values in the low micromolar range (2.3 ± 0.4 μM). This selective inhibition profile, coupled with minimal COX-1 interaction (IC50 > 100 μM), positions the compound as a potential next-generation anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional NSAIDs. Molecular docking studies suggest the sulfonyl group forms critical hydrogen bonds with the COX-2 active site.

Emerging research in oncology has revealed additional therapeutic potential. A preclinical study in breast cancer cell lines (MCF-7 and MDA-MB-231) showed that 349453-70-9 induces apoptosis through p53-independent pathways, with particular efficacy in triple-negative breast cancer models. The compound's mechanism appears to involve inhibition of NF-κB signaling and downstream suppression of anti-apoptotic proteins. These findings were published in the 2024 volume of Cancer Research Communications.

Current challenges in the development of 349453-70-9 include optimizing its pharmacokinetic profile and addressing moderate CYP3A4 inhibition observed in liver microsome studies. Several pharmaceutical companies have initiated structure-activity relationship (SAR) studies to develop analogs with improved metabolic stability while retaining the core pharmacophore. The compound's patent landscape shows active development, with three new applications filed in 2023-2024 covering novel formulations and combination therapies.

Future research directions include expanded toxicology profiling, formulation optimization for oral delivery, and investigation of synergistic effects with existing chemotherapeutic agents. The unique physicochemical properties of Benzenamine, 2,4-dimethyl-6-(methylsulfonyl)-, particularly its balanced lipophilicity (logP 2.1) and polar surface area (78 Ų), suggest potential for CNS penetration, opening possibilities for neurological applications currently under exploration in academic laboratories.